![molecular formula C14H19N3O2S B5715742 ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate](/img/structure/B5715742.png)
ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate, also known as MPTB, is a chemical compound that has been of great interest in scientific research. It is a thiosemicarbazone derivative that has shown potential as an anticancer agent due to its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate is not fully understood. However, it has been suggested that this compound inhibits the activity of ribonucleotide reductase, which is an enzyme that is essential for DNA synthesis. Inhibition of ribonucleotide reductase leads to the depletion of nucleotide pools, which can result in DNA damage and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, which can lead to DNA damage and cell death. This compound has also been shown to inhibit the activity of several enzymes, including lactate dehydrogenase and glutathione reductase. In addition, this compound has been shown to decrease the levels of glutathione, which is an important antioxidant in cells.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a useful tool for studying cancer biology and developing new anticancer therapies. However, one limitation of using this compound is its toxicity. This compound has been shown to be toxic to normal cells at high concentrations, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate. One area of research is to further investigate the mechanism of action of this compound. Understanding the precise molecular targets of this compound can lead to the development of more effective anticancer therapies. Another area of research is to investigate the potential of this compound in combination with other anticancer agents. Combining this compound with other agents can enhance its anticancer activity and reduce its toxicity. Finally, research can be conducted to investigate the potential of this compound in other diseases, such as viral infections and autoimmune diseases.
Synthesis Methods
The synthesis of ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate involves the reaction of ethyl acetoacetate with thiosemicarbazide, followed by the reaction of the resulting product with 4-methylphenyl isothiocyanate. The final step involves the reaction of the resulting product with hydrazine hydrate. The yield of this compound synthesized by this method is 75%.
Scientific Research Applications
Ethyl 3-({[(4-methylphenyl)amino]carbonothioyl}hydrazono)butanoate has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia cells. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
properties
IUPAC Name |
ethyl (3E)-3-[(4-methylphenyl)carbamothioylhydrazinylidene]butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2S/c1-4-19-13(18)9-11(3)16-17-14(20)15-12-7-5-10(2)6-8-12/h5-8H,4,9H2,1-3H3,(H2,15,17,20)/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRBGUMHRAPZRIT-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=NNC(=S)NC1=CC=C(C=C1)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C/C(=N/NC(=S)NC1=CC=C(C=C1)C)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.